7-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}-2-oxa-7-azaspiro[4.5]decane

• IUPAC Name: 2-oxa-9-azaspiro[4.5]decan-9-yl-[5-(pyrimidin-2-ylsulfanylmethyl)furan-2-yl]methanone
• InChI: InChI=1S/C18H21N3O3S/c22-16(21-9-1-5-18(12-21)6-10-23-13-18)15-4-3-14(24-15)11-25-17-19-7-2-8-20-17/h2-4,7-8H,1,5-6,9-13H2
• InChI Key: LDJAIJCJIYFVOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCOC2)CN(C1)C(=O)C3=CC=C(O3)CSC4=NC=CC=N4
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

7-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}-2-oxa-7-azaspiro[4.5]decane is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of 7-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}-2-oxa-7-azaspiro[4.5]decane is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}-2-oxa-7-azaspiro[4.5]decane are currently being studied. However, preliminary research has shown that this compound has the potential to induce cell death in cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}-2-oxa-7-azaspiro[4.5]decane in lab experiments is its ability to selectively target specific enzymes and proteins. This makes it a valuable tool for studying the mechanisms of various diseases. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research involving 7-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}-2-oxa-7-azaspiro[4.5]decane. One area of future research is in the development of new therapeutic agents for the treatment of cancer and neurological disorders. Another area of research is in the development of new methods for synthesizing this compound, which could make it more readily available for use in scientific research. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 7-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}-2-oxa-7-azaspiro[4.5]decane is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 2-furoyl chloride with 2-mercaptopyrimidine, followed by the addition of 7-azaspiro[4.5]decane. The final product is obtained through a series of purification steps, including crystallization and recrystallization.

Scientific Research Applications

7-{5-[(pyrimidin-2-ylthio)methyl]-2-furoyl}-2-oxa-7-azaspiro[4.5]decane has shown potential applications in various fields of scientific research. One of the most promising areas of application is in the field of medicinal chemistry, where this compound has shown potential as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders.